Cas no 2387183-92-6 (2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}(methyl)amino)ethoxy]benzoic acid)

• Product Name: 2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}(methyl)amino)ethoxy]benzoic acid
• CAS No: 2387183-92-6
• MF: C₂₅H₂₃NO₅
• MW: 417.453827142715
• CID: 6483087
• PubChem ID: 165887474
• Update Time: 2025-10-28

2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}(methyl)amino)ethoxy]benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}(methyl)amino)ethoxy]benzoic acid
• EN300-657997
• 2387183-92-6

• Inchi： 1S/C25H23NO5/c1-26(14-15-30-23-13-7-6-12-21(23)24(27)28)25(29)31-16-22-19-10-4-2-8-17(19)18-9-3-5-11-20(18)22/h2-13,22H,14-16H2,1H3,(H,27,28)
• InChI Key： WJZMUCZTMPACQS-UHFFFAOYSA-N
• SMILES： O(C(N(C)CCOC1C=CC=CC=1C(=O)O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 417.15762283g/mol
• Monoisotopic Mass: 417.15762283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 603
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 76.1Ų

Additional information on 2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}(methyl)amino)ethoxy]benzoic acid

Research Brief on 2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}(methyl)amino)ethoxy]benzoic acid (CAS: 2387183-92-6)

Recent advancements in chemical biology and pharmaceutical research have highlighted the significance of specialized compounds such as 2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}(methyl)amino)ethoxy]benzoic acid (CAS: 2387183-92-6). This compound, characterized by its unique structural features, has emerged as a critical intermediate in peptide synthesis and drug development. Its incorporation into various therapeutic agents underscores its versatility and potential in addressing complex biomedical challenges.

The primary focus of current research revolves around optimizing the synthesis and application of 2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}(methyl)amino)ethoxy]benzoic acid. Studies have demonstrated its efficacy in facilitating the formation of stable peptide bonds, particularly in solid-phase peptide synthesis (SPPS). The fluorenylmethoxycarbonyl (Fmoc) protecting group, a key component of this compound, plays a pivotal role in enhancing the yield and purity of synthesized peptides, thereby improving the overall efficiency of pharmaceutical production processes.

In addition to its synthetic utility, recent investigations have explored the compound's potential in targeted drug delivery systems. The benzoic acid moiety, coupled with the ethoxy linker, provides a platform for conjugation with various bioactive molecules. This property has been leveraged to develop prodrugs and imaging agents, offering new avenues for diagnostics and therapeutics. For instance, researchers have successfully utilized this compound to create tumor-specific probes, enabling precise detection and treatment of malignancies.

Furthermore, the stability and biocompatibility of 2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}(methyl)amino)ethoxy]benzoic acid have been subjects of rigorous evaluation. Preliminary findings suggest that the compound exhibits favorable pharmacokinetic profiles, with minimal off-target effects. These attributes make it a promising candidate for further clinical development, particularly in the realm of personalized medicine and precision oncology.

Despite these advancements, challenges remain in scaling up the production and ensuring cost-effectiveness. Current methodologies often involve multi-step reactions, which can be time-consuming and resource-intensive. However, innovative approaches, such as flow chemistry and automated synthesis, are being explored to overcome these limitations. Collaborative efforts between academia and industry are expected to drive progress in this area, paving the way for broader applications of this compound.

In conclusion, 2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}(methyl)amino)ethoxy]benzoic acid (CAS: 2387183-92-6) represents a cornerstone in modern chemical biology and pharmaceutical research. Its multifaceted applications, from peptide synthesis to drug delivery, underscore its importance in advancing therapeutic innovations. Continued research and development efforts will undoubtedly unlock new possibilities, further solidifying its role in the future of medicine.